6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one
CAS No.: 2097926-09-3
Cat. No.: VC7479238
Molecular Formula: C17H19F3N4O
Molecular Weight: 352.361
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2097926-09-3 |
|---|---|
| Molecular Formula | C17H19F3N4O |
| Molecular Weight | 352.361 |
| IUPAC Name | 6-methyl-2-[[1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl]methyl]pyridazin-3-one |
| Standard InChI | InChI=1S/C17H19F3N4O/c1-12-2-5-16(25)24(22-12)11-13-6-8-23(9-7-13)15-4-3-14(10-21-15)17(18,19)20/h2-5,10,13H,6-9,11H2,1H3 |
| Standard InChI Key | UJYCMCDYFLAOPT-UHFFFAOYSA-N |
| SMILES | CC1=NN(C(=O)C=C1)CC2CCN(CC2)C3=NC=C(C=C3)C(F)(F)F |
Introduction
Synthesis
The synthesis of pyridazinones often involves condensation reactions between appropriate precursors. For compounds with complex substituents like 6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one, multi-step syntheses may be required, involving the formation of the pyridazine core and subsequent attachment of the piperidine and trifluoromethylpyridine moieties.
Pharmacological Applications
Pyridazinones are explored for their potential as protein kinase inhibitors, similar to the related compound 6-Methyl-2-({1-[3-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one mentioned in the search results. Protein kinases play crucial roles in cellular signaling pathways and are targets for cancer therapy and other diseases.
Research Findings
While specific research findings for 6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one are not available, related compounds have shown promise in biological assays. For instance, compounds with similar structural motifs have been investigated for their antimalarial and anticancer activities .
Future Directions
Given the potential pharmacological properties of pyridazinones, further research into the synthesis and biological evaluation of 6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one could provide valuable insights into its therapeutic applications. This would involve detailed in vitro and in vivo studies to assess its efficacy and safety.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume